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Compound of Interest

Compound Name: Alnusone

Cat. No.: B12097498 Get Quote

Alnusone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Alnusone is a naturally occurring macrocyclic diarylheptanoid characterized by a unique 13-

membered meta-bridged biphenyl structure. First isolated from the bark of Alnus japonica, this

compound has garnered interest within the scientific community. This technical guide provides

a detailed overview of the chemical structure, physicochemical properties, and synthesis of

Alnusone. It also explores the broader context of the biological activities associated with

diarylheptanoids from the Alnus genus, offering insights for researchers in natural product

chemistry and drug discovery.

Chemical Structure and Properties
Alnusone is distinguished by its macrocyclic structure, which is a relatively uncommon feature

among natural products. Its core is a 13-membered ring that includes a meta-bridged biphenyl

moiety.

Chemical Structure:

While a definitive public domain image of Alnusone's chemical structure is not readily

available, its synthesis has been described in detail, confirming its identity as a 13-membered

meta-bridged cyclic biphenyl[1][2][3]. The systematic name for Alnusone is not commonly

used in literature, with the compound primarily referred to by its trivial name.
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Physicochemical Properties:

Quantitative data for Alnusone is summarized in the table below. This information is critical for

its identification, purification, and handling in a laboratory setting.

Property Value Source

CAS Number 52330-11-7 Internal Database

Molecular Formula C₁₉H₁₈O₃ Internal Database

Molecular Weight 294.35 g/mol Internal Database

Appearance Powder Internal Database

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Internal Database

Further experimental data such as melting point and detailed spectral analysis (NMR, IR, MS)

are crucial for unambiguous characterization and are typically reported in primary literature

detailing the compound's isolation or synthesis.

Synthesis of Alnusone
The total synthesis of Alnusone was first reported by M. F. Semmelhack and his colleagues.

Their approach utilized a nickel-promoted intramolecular coupling of an aryl halide to form the

challenging 13-membered macrocyclic ring.

Key Experimental Protocol: Nickel-Promoted Intramolecular Cyclization

The pivotal step in the synthesis of Alnusone involves the intramolecular coupling of a diaryl

precursor containing a halogenated aromatic ring. This reaction is facilitated by a zerovalent

nickel complex, such as bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂].

Precursor: A diarylheptanoid precursor with a leaving group (e.g., iodine or bromine) on one

of the aromatic rings at a position suitable for meta-bridging.
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Reagent: Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂] is used as the catalyst to effect the

carbon-carbon bond formation.

Solvent: A non-protic, coordinating solvent such as dimethylformamide (DMF) is typically

employed.

Conditions: The reaction is generally carried out under inert atmosphere (e.g., argon or

nitrogen) and at elevated temperatures to promote the cyclization.

Work-up and Purification: Following the reaction, a standard aqueous work-up is performed

to remove the nickel salts and other impurities. The crude product is then purified using

column chromatography on silica gel to yield Alnusone.

Experimental Workflow for Alnusone Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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